17-(4-Nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-OL

• IUPAC Name: 2-[2-[2-[2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C27H48O7/c1-2-3-4-5-6-7-8-9-26-10-12-27(13-11-26)34-25-24-33-23-22-32-21-20-31-19-18-30-17-16-29-15-14-28/h10-13,28H,2-9,14-25H2,1H3
• InChI Key: CEWJCLBGTPZECP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)OCCOCCOCCOCCOCCOCCO
• Molecular Formula: C27H48O7
• DSSTOX Substance ID: DTXSID90858719
• Molecular Weight: 484.7 g/mol
• CAS RN: 34166-38-6

Description

Physical And Chemical Properties Analysis

• Melting Point : Approximately -30°C .
• Boiling Point : Extrapolated to be around 333°C at atmospheric pressure .
• Density : Predicted density is approximately 1.048 g/cm³ .
• pKa : Predicted pKa value is approximately 14.36 .

Scientific Research Applications

Complexation Studies

1, 17-bis-(Diphenylphosphinyl-3, 6, 9, 12, 15-pentaoxaheptadecane, a compound structurally related to 17-(4-Nonylphenoxy)-3,6,9,12,15-pentaoxaheptadecan-1-OL, forms complexes with alkali and alkaline-earth metal salts in acetonitrile. These complexes have varying stability and selectivity, with significant selectivity for lithium over crown ethers (Solov'ev et al., 1991).

Corrosion Inhibition

A nonionic surfactant based on a similar structure demonstrated inhibitive effects for steel corrosion in an acidic environment. The study included potentiodynamic polarization, impedance spectroscopy, and quantum mechanics calculations, indicating its potential as an effective corrosion inhibitor (Bedair et al., 2021).

Endocrine Disruption Studies

Compounds with nonylphenol structures, like 4-nonylphenol, have been studied for their endocrine-disrupting effects. These compounds can interact with the estrogen receptor and exhibit estrogenic activity, as seen in various biological systems (White et al., 1994).

Synthesis and Characterization

Studies on the synthesis and characterization of nonylphenol isomers, closely related to 17-(4-Nonylphenoxy) compounds, have been conducted for biological and environmental research. These studies involve different branching patterns in nonylphenol synthesis and their implications on estrogenic effects and environmental degradation (Boehme et al., 2010).

Bioremediation Studies

The role of enzymes like laccase in the bioremediation of bisphenol A, a compound structurally related to nonylphenols, has been explored. This study demonstrates the potential of certain enzymes in breaking down phenolic environmental pollutants (Chhaya & Gupte, 2013).

Safety and Hazards

• Environmental Impact : As a nonylphenol derivative, it may pose environmental risks due to its persistence and potential endocrine-disrupting properties .